Cas no 288-88-0 (1,2,4-Triazole)

1,2,4-Triazole is a versatile heterocyclic compound offering high thermal stability, moderate acidity, and excellent solubility in organic solvents. Its key advantages lie in its utility as an intermediate in the synthesis of various dyes, pharmaceuticals, and agrochemicals, as well as its potential applications in catalysts and corrosion inhibitors.
1,2,4-Triazole structure
1,2,4-Triazole structure
Product Name:1,2,4-Triazole
CAS No:288-88-0
MF:C4H6N6
MW:138.130638599396
MDL:MFCD00005228
CID:36701
PubChem ID:9257
Update Time:2025-09-01

1,2,4-Triazole Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole
    • 1,2,4-Triazole
    • 1H-1,2,4Triazole
    • NSC 83128
    • 4H-1,2,4-TRIAZOLE
    • 1,2,4-1H-Triazole
    • 1,2,4-Triazol
    • 1H-1,2,4-triazol
    • 4-1H-Triazole
    • pyrrodiazol
    • Pyrrodiazole
    • s-Triazole
    • sym-triazole
    • TA-4
    • TRIAZOLE
    • 1,2,4 triazole
    • 4H-1,2,4-Triazole (VAN)
    • Peptone, bacteriological
    • 1H-[1,2,4]triazole
    • 10MS0Y1RDI
    • NSPMIYGKQJPBQR-UHFFFAOYSA-N
    • [1,2,4]-triazole
    • (1,2,4)-triazole
    • InChI=1/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5
    • 1,4-Triazole
    • 1,2,4triazole
    • 1,3
    • 4-Hydroxybenzaldehyde
    • MDL： MFCD00005228
    • Inchi： 1S/2C2H3N3/c2*1-3-2-5-4-1/h2*1-2H,(H,3,4,5)
    • InChI Key： WFYASTPQDOUBSW-UHFFFAOYSA-N
    • SMILES： C1=NNC=N1.C1NC=NN=1
    • BRN： 104767

Computed Properties

  • Exact Mass: 69.03270
  • Monoisotopic Mass: 69.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 28.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Color/Form: Not available
  • Density: 1.274
  • Melting Point: 119-121 °C (lit.)
  • Boiling Point: 260 °C(lit.)
  • Flash Point: Fahrenheit: 338 ° f
    Celsius: 170 ° c
  • Refractive Index: 1.535
  • PH: 8 (10g/l, H2O, 20℃)
  • Solubility: 547g/l
  • Water Partition Coefficient: 1250 g/L (20 ºC)
  • PSA: 41.57000
  • LogP: -0.19530
  • Sensitiveness: Sensitive to light
  • Solubility: Not available
  • Merck: 9605
  • pka: 2.27(at 20℃)
  • FEMA: 3615

1,2,4-Triazole Security Information

  • Symbol: GHS07 GHS08
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302,H319,H361
  • Warning Statement： P281,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 63-22-36
  • Safety Instruction： S36/37
  • RTECS：XZ3806000
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R36; R63
  • TSCA：Yes
  • Storage Condition：Inert atmosphere,Room Temperature

1,2,4-Triazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,4-Triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
T46108-25G
1,2,4-Triazole
 288-88-0
25g
 ¥353.97 2023-11-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
T46108-100G
1,2,4-Triazole
 288-88-0
100g
 ¥935.82 2023-11-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
T46108-500G
1,2,4-Triazole
 288-88-0
500g
 ¥2213.78 2023-11-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
V900640-100G
1,2,4-Triazole
 288-88-0 98%
100g
 ¥262.74 2023-09-06
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T0340-500G
1,2,4-Triazole
 288-88-0 >99.0%(GC)
500g
 ¥990.00 2024-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY001414-25g
1,2,4-Triazole
 288-88-0 >97%
25g
 ¥25.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY001414-100g
1,2,4-Triazole
 288-88-0 >97%
100g
 ¥27.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY001414-500g
1,2,4-Triazole
 288-88-0 >97%
500g
 ¥65.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY001414-1000g
1,2,4-Triazole
 288-88-0 >97%
1000g
 ¥127.00 2024-07-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci13208-500g
Peptone, bacteriological
 288-88-0 98%
500g
 ￥554.00 2023-09-09

1,2,4-Triazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:288-88-0)1,2,4-Triazole
Order Number:LE11233;LE6688;LE26842793
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:288-88-0)1,2,4-Triazole
Order Number:sfd5254
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

1,2,4-Triazole Spectrogram

GC-MS
GC-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

1,2,4-Triazole Related Literature

Related Categories

288-88-0 (1,2,4-Triazole) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:288-88-0)1,2,4-Triazole
LE11233;LE6688;LE26842793
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:288-88-0)1,2,4-Triazole
sfd5254
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email